Cas no 851949-06-9 (ethyl 5-benzamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-benzamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851949-06-9
• Molecular Formula: C₂₂H₁₆FN₃O₄S
• Molecular Weight: 437.44354724884
• CID: 6399972
• PubChem ID: 4618116

ethyl 5-benzamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Properties

Names and Identifiers

• ethyl 5-benzamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 5-(benzoylamino)-3-(4-fluorophenyl)-3,4-dihydro-4-oxo-, ethyl ester
• AB00670342-01
• 851949-06-9
• F0641-0284
• ethyl 5-benzamido-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• ethyl 5-benzamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• ethyl 5-benzamido-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• AKOS024590175

• InChIKey： OBYZXVYWQYTUPI-UHFFFAOYSA-N
• Inchi： 1S/C22H16FN3O4S/c1-2-30-22(29)18-16-12-31-20(24-19(27)13-6-4-3-5-7-13)17(16)21(28)26(25-18)15-10-8-14(23)9-11-15/h3-12H,2H2,1H3,(H,24,27)
• SMILES： S1C=C2C(C(=O)OCC)=NN(C3C=CC(=CC=3)F)C(C2=C1NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 437.08455534g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 437.08455534g/mol
• Heavy Atom Count: 31
• Complexity: 734
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 116Ų

Experimental Properties

• pka: 11.69±0.20(Predicted)
• Density: 1.42±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides